N'-(2,3-dihydro-1H-inden-1-ylidene)isonicotinohydrazide

• IUPAC Name: N-[(E)-2,3-dihydroinden-1-ylideneamino]pyridine-4-carboxamide
• InChI: InChI=1S/C15H13N3O/c19-15(12-7-9-16-10-8-12)18-17-14-6-5-11-3-1-2-4-13(11)14/h1-4,7-10H,5-6H2,(H,18,19)/b17-14+
• InChI Key: MZUWVZXEXPMKCO-SAPNQHFASA-N
• Canonical SMILES: C1CC(=NNC(=O)C2=CC=NC=C2)C3=CC=CC=C31
• Isomeric SMILES: C1C/C(=N\NC(=O)C2=CC=NC=C2)/C3=CC=CC=C31
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol

Description

Synthesis Analysis

A series of novel (E)-N’-(2,3-dihydro-1H-inden-1-ylidene) benzohydrazides were synthesized and biologically evaluated for their potential LSD1 inhibitory effect. Among them, compounds 5a and 5n showed the most potent LSD1 inhibitory activity with IC50 values of 1.4 and 1.7nM, respectively.

Molecular Structure Analysis

The molecular structure of “N’-(2,3-dihydro-1H-inden-1-ylidene)isonicotinohydrazide” is represented by the linear formula C15H11N3O2. The molecular weight of the compound is 265.274.

Mechanism of Action

The synthesized (E)-N’-(2,3-dihydro-1H-inden-1-ylidene) benzohydrazides were evaluated for their potential inhibitory effect on Lysine specific demethylase 1 (LSD1). LSD1 plays an important role in regulating histone lysine methylation at residues K4 and K9 on histone H3 and is recognized as an attractive therapeutic target in multiple malignancies.

Safety and Hazards

Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product. Therefore, the buyer assumes responsibility to confirm product identity and/or purity.

Future Directions

The synthesized (E)-N’-(2,3-dihydro-1H-inden-1-ylidene) benzohydrazides showed potent LSD1 inhibitory activity and marked anti-proliferation activities against cancer cell lines that highly expressed LSD1. These results suggest that these optimized compounds might be served as promising LSD1 inhibitors against cancer, which merit further study.